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Compound of Interest

Compound Name: N-nitroso-timolol

Cat. No.: B15815718

Get Quote

This technical support center provides guidance for researchers, scientists, and drug

development professionals on strategies to control the formation of N-nitroso-timolol in
pharmaceutical formulations.

Frequently Asked Questions (FAQs)
Q1: What is N-nitroso-timolol and why is it a concern?

A1: N-nitroso-timolol is a nitrosamine impurity that can form in drug products containing

timolol, a beta-blocker used to treat conditions like glaucoma and hypertension.[1]

Nitrosamines are classified as probable human carcinogens, and their presence in

pharmaceuticals is a significant safety concern for regulatory agencies like the FDA and EMA.

[1][2] Therefore, it is crucial to control the levels of these impurities in the final drug product.

Q2: What is the primary mechanism of N-nitroso-timolol formation?

A2: N-nitroso-timolol is formed through a nitrosation reaction between the secondary amine

group in the timolol molecule and a nitrosating agent.[1] The most common nitrosating agents

in pharmaceutical manufacturing are nitrite ions (NO₂⁻), which can be present as impurities in
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raw materials and excipients.[3] This reaction is typically accelerated under acidic conditions.[1]

[3]

Q3: What are the key factors that promote the formation of N-nitroso-timolol?

A3: Several factors can contribute to the formation of N-nitroso-timolol in a pharmaceutical

formulation:

Presence of Nitrite Impurities: Trace amounts of nitrites in excipients, water, or other raw

materials are a primary driver of nitrosamine formation.[3][4]

pH of the Formulation: Acidic conditions (low pH) significantly accelerate the nitrosation

reaction.[3][5]

Temperature: Elevated temperatures during manufacturing or storage can increase the rate

of N-nitroso-timolol formation.[6][7]

Moisture Content: The presence of water can facilitate the reaction between timolol and

nitrosating agents.[6]

Manufacturing Process: Certain manufacturing processes, such as wet granulation, may

provide a more favorable environment for nitrosamine formation compared to direct

compression.[4]

Q4: What are the main strategies to control N-nitroso-timolol formation?

A4: A multi-faceted approach is necessary to control N-nitroso-timolol formation:

Risk Assessment: Conduct a thorough risk assessment of the entire manufacturing process

to identify potential sources of nitrosamines and nitrosating agents.[8][9]

Excipient and Raw Material Control: Source high-quality excipients and raw materials with

low nitrite content. Implement rigorous supplier qualification and testing programs.[4]

Formulation Optimization:

pH Adjustment: Maintain the formulation at a neutral or slightly basic pH to inhibit the

nitrosation reaction.

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 14 Tech Support

https://pubs.acs.org/doi/abs/10.1021/acs.oprd.0c00224
https://lcms.labrulez.com/labrulez-bucket-strapi-h3hsga3/ps_6495d_nitrosamines_asms_2025_mp_548_en_agilent_7c9b0b32ef.pdf
https://pubs.acs.org/doi/abs/10.1021/acs.oprd.0c00224
https://www.benchchem.com/product/b15815718/docs?utm_src=pdf-body#technical-support-center-control-of-n-nitroso-timolol-in-pharmaceutical-formulations
https://www.benchchem.com/product/b15815718/docs?utm_src=pdf-body#technical-support-center-control-of-n-nitroso-timolol-in-pharmaceutical-formulations
https://pubs.acs.org/doi/abs/10.1021/acs.oprd.0c00224
https://www.researchgate.net/publication/397713777_N-Nitrosamine_Formation_in_Pharmaceutical_Drug_Products_Development_and_Validation_of_a_Biased_Conservative_Predictive_Model
https://pubs.acs.org/doi/abs/10.1021/acs.oprd.0c00224
https://www.researchgate.net/publication/391736414_Analytical_Strategies_for_the_Detection_and_Quantification_of_Nitrosamine_Impurities_in_Pharmaceuticals
https://www.benchchem.com/product/b15815718/docs?utm_src=pdf-body#technical-support-center-control-of-n-nitroso-timolol-in-pharmaceutical-formulations
https://pubmed.ncbi.nlm.nih.gov/32779580/
https://www.researchgate.net/publication/343516388_Temperature-Dependent_Formation_of_N-Nitrosodimethylamine_during_the_Storage_of_Ranitidine_Reagent_Powders_and_Tablets
https://pubmed.ncbi.nlm.nih.gov/32779580/
https://www.researchgate.net/publication/397713777_N-Nitrosamine_Formation_in_Pharmaceutical_Drug_Products_Development_and_Validation_of_a_Biased_Conservative_Predictive_Model
https://www.benchchem.com/product/b15815718/docs?utm_src=pdf-body#technical-support-center-control-of-n-nitroso-timolol-in-pharmaceutical-formulations
https://www.benchchem.com/product/b15815718/docs?utm_src=pdf-body#technical-support-center-control-of-n-nitroso-timolol-in-pharmaceutical-formulations
https://zamann-pharma.com/2024/06/24/nitrosamine-risk-assessment-and-mitigation/
https://www.qbdgroup.com/en/services/toxicology/nitrosamine-risk-assessment
https://www.researchgate.net/publication/397713777_N-Nitrosamine_Formation_in_Pharmaceutical_Drug_Products_Development_and_Validation_of_a_Biased_Conservative_Predictive_Model
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15815718?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Use of Inhibitors/Scavengers: Incorporate antioxidants, such as ascorbic acid (Vitamin C)

or alpha-tocopherol (Vitamin E), into the formulation. These act as nitrite scavengers,

preventing them from reacting with timolol.[10][11][12]

Process Control: Optimize manufacturing processes to minimize conditions that favor

nitrosamine formation (e.g., control temperature and moisture).

Packaging and Storage: Use appropriate packaging materials and store the final drug

product under controlled conditions to minimize degradation and impurity formation over its

shelf life.[6]
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Problem Potential Cause(s) Suggested Solution(s)

Detection of N-nitroso-timolol

above the acceptable intake

(AI) limit in a batch.

1. High nitrite levels in a

specific lot of an excipient. 2.

Deviation in the pH of the

formulation during

manufacturing. 3. Unexpected

temperature excursion during

manufacturing or storage. 4.

Cross-contamination from

other processes.

1. Quarantine the batch.

Conduct a root cause analysis.

2. Test all incoming raw

materials and excipients for

nitrite content. 3. Review batch

manufacturing records for any

process deviations. 4. Re-

evaluate and reinforce control

over pH, temperature, and

moisture throughout the

process. 5. Review cleaning

validation protocols to prevent

cross-contamination.

Inconsistent N-nitroso-timolol

levels between batches.

1. Variability in nitrite content

between different lots of the

same excipient. 2. Inconsistent

control of critical process

parameters (e.g., pH,

temperature).

1. Implement a more stringent

specification for nitrite levels in

all excipients. 2. Increase the

frequency of in-process

controls for critical parameters.

3. Work with excipient

suppliers to ensure consistent

quality.

N-nitroso-timolol levels

increase during stability

studies.

1. The formulation environment

(e.g., pH) is conducive to

nitrosation over time. 2.

Ingress of moisture or oxygen

through the packaging. 3.

Degradation of the API or

excipients leading to the

formation of nitrosating agents.

1. Consider reformulating with

a pH modifier or adding an

antioxidant (nitrite scavenger).

2. Evaluate the container

closure system for its

protective properties. 3.

Conduct forced degradation

studies to understand the

degradation pathways and

identify potential precursors to

nitrosating agents.

Difficulty in achieving the

required limit of quantification

1. Insufficient sensitivity of the

analytical method. 2. Matrix

1. Optimize the LC-MS/MS

method parameters (e.g.,
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(LOQ) for N-nitroso-timolol. effects from the sample

preparation. 3. Background

noise in the mass

spectrometer.

ionization source, collision

energy).[1][13] 2. Refine the

sample preparation procedure

to remove interfering

substances. 3. Use high-purity

solvents and reagents to

minimize background noise.

[14]

Quantitative Data on N-Nitrosamine Formation
Table 1: Effect of Storage Conditions on N-
Nitrosodimethylamine (NDMA) Formation in Ranitidine
Tablets
This table provides an example of the impact of temperature and humidity on nitrosamine

formation in a different drug product, highlighting the importance of storage conditions.

Brand
Storage
Condition

Duration
(weeks)

Initial NDMA
(ppm)

Final NDMA
(ppm)

Tablet A 40°C / 75% RH 8 0.19 116

Tablet B 40°C / 75% RH 8 2.89 18

Data from a

study on

ranitidine,

demonstrating a

significant

increase in

NDMA levels

under

accelerated

stability

conditions.[6][7]
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Table 2: Efficacy of Ascorbic Acid in Reducing Nitrite
Levels and Nitrosamine Formation

Formulation
Component

Condition
Nitrite Reduction
(%)

Nitrosamine
Formation
Reduction (%)

Placebo blend with

1% Ascorbic Acid

Stored at 40°C/75%

RH for 7 days
Up to 87% N/A

Model API formulation

with 1% Ascorbic Acid

Spiked with KNO₂ and

stored at 50°C/75%

RH for 2 weeks

N/A Approximately 75%

Data from a study

demonstrating the

effectiveness of

ascorbic acid as a

nitrite scavenger and

nitrosamine inhibitor.

[12]

Experimental Protocols
Protocol 1: Quantification of N-Nitroso-Timolol in
Timolol Drug Substance by LC-MS/MS
Objective: To develop a sensitive and robust method for the quantification of N-nitroso-timolol
impurity in timolol active pharmaceutical ingredient (API).[1][13]

Instrumentation:

Agilent 1290 Infinity II LC system coupled with an Agilent 6495D triple quadrupole mass

spectrometer (or equivalent).[1][13]

Chromatographic Conditions:

Column: Agilent InfinityLab Poroshell Phenyl-Hexyl (3.0 x 150 mm, 2.7 µm).[13]
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Mobile Phase A: 1 mM ammonium trifluoroacetate with 0.05% formic acid in water.[13]

Mobile Phase B: 0.1% formic acid in methanol.[13]

Gradient:

0-2 min: 10% B

2-12 min: 10-90% B

12-15 min: 90% B

15.1-20 min: 10% B (re-equilibration)

Flow Rate: 0.4 mL/min.[13]

Column Temperature: 40°C.[13]

Injection Volume: 7 µL.[1]

Mass Spectrometry Conditions:

Ionization Source: Agilent Jet Stream (AJS) Electrospray Ionization (ESI), Positive Mode.[13]

Gas Temperature: 250°C.[1]

Gas Flow: 12 L/min.[1]

Nebulizer Pressure: 45 psi.[1]

Capillary Voltage: 3000 V.[1]

Multiple Reaction Monitoring (MRM) Transitions:

Quantifier: m/z 346.2 → 128

Qualifier 1: m/z 346.2 → 144
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Qualifier 2: m/z 346.2 → 130 (Collision energies should be optimized for the specific

instrument used).[13]

Sample Preparation:

Prepare a stock solution of N-nitroso-timolol reference standard in methanol.

Prepare a series of calibration standards by diluting the stock solution with a suitable diluent

(e.g., 95:5 Methanol:Acetonitrile) to cover the desired concentration range (e.g., 5 to 1500

pg/mL).[1]

Accurately weigh the timolol API and dissolve it in the diluent to a final concentration of 10

mg/mL.

Analyze the calibration standards and the sample solution by LC-MS/MS.

Data Analysis:

Construct a calibration curve by plotting the peak area of the quantifier MRM transition

against the concentration of the N-nitroso-timolol standards.

Determine the concentration of N-nitroso-timolol in the timolol API sample from the

calibration curve.

The method should be validated according to ICH Q2(R1) guidelines for linearity, accuracy,

precision, limit of detection (LOD), and limit of quantification (LOQ).[1][15]

Protocol 2: Nitrosamine Risk Assessment for a
Pharmaceutical Product
Objective: To systematically evaluate the potential risk of N-nitrosamine impurities in a drug

product.[8][9][16]

Step 1: Risk Identification

API Synthesis:

Review the complete synthesis route of the timolol API.
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Identify any steps where nitrosating agents (e.g., sodium nitrite) are used or could be

formed.

Assess the potential for secondary or tertiary amine precursors to be present as starting

materials, intermediates, or impurities.

Drug Product Formulation:

List all excipients used in the formulation.

For each excipient, evaluate the potential for nitrite impurities. This can be based on

supplier information, literature data, or in-house testing.

Consider potential interactions between the API and excipients that could lead to

nitrosamine formation.

Manufacturing Process:

Evaluate the manufacturing process (e.g., wet granulation, direct compression, drying) for

conditions that could promote nitrosation (e.g., acidic pH, high temperature, presence of

water).

Packaging and Storage:

Assess the potential for leachables from the container closure system to act as a source of

amines or nitrosating agents.

Consider the impact of storage conditions (temperature, humidity) on the stability of the

drug product and the potential for nitrosamine formation over time.

Step 2: Risk Analysis

For each identified potential risk, evaluate the probability of occurrence and the severity of

the potential harm (i.e., the level of nitrosamine that could be formed).

Prioritize the risks based on this evaluation.

Step 3: Risk Control
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For high-priority risks, implement control strategies. This may include:

Changing the API synthesis route.

Sourcing excipients with lower nitrite levels.

Modifying the formulation (e.g., adjusting pH, adding inhibitors).

Optimizing the manufacturing process.

Implementing more stringent testing of raw materials and the final product.

Step 4: Risk Review

Periodically review the risk assessment, especially when there are changes to the

manufacturing process, suppliers, or formulation.

Monitor stability batches for any trends in N-nitroso-timolol levels.

Visualizations

Formation Pathway of N-Nitroso-Timolol

Timolol
(Secondary Amine)

N-Nitroso-Timolol

Nitrosating Agent
(e.g., Nitrous Acid from Nitrite)

Acidic Conditions (Low pH)

promotes formation of

Click to download full resolution via product page

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 10 / 14 Tech Support

https://www.benchchem.com/product/b15815718/docs?utm_src=pdf-body#technical-support-center-control-of-n-nitroso-timolol-in-pharmaceutical-formulations
https://www.benchchem.com/product/b15815718/docs?utm_src=pdf-body-img#technical-support-center-control-of-n-nitroso-timolol-in-pharmaceutical-formulations
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15815718?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Caption: Chemical reaction pathway for the formation of N-nitroso-timolol.
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Caption: A typical experimental workflow for the analysis of N-nitroso-timolol.
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Troubleshooting Logic for Elevated N-Nitroso-Timolol

Elevated N-Nitroso-Timolol Detected

Test Excipient Lots for Nitrites

Review Manufacturing Process Records (pH, Temp)

High Nitrites Found?

Process Deviation Found?No

Change Excipient Supplier/Lot

Yes
Optimize Process Controls

Yes

No Obvious CauseNo

Click to download full resolution via product page

Caption: A decision tree for troubleshooting elevated N-nitroso-timolol levels.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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